Cas no 2580181-53-7 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino)-2-(oxetan-3-yl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino)-2-(oxetan-3-yl)acetic acid
• CAS No: 2580181-53-7
• MF: C₂₂H₂₀F₃NO₅
• MW: 435.393116950989
• CID: 6525035
• PubChem ID: 165888553
• Update Time: 2025-10-29

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino)-2-(oxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino)-2-(oxetan-3-yl)acetic acid
• EN300-27727529
• 2580181-53-7

• Inchi： 1S/C22H20F3NO5/c23-22(24,25)12-26(19(20(27)28)13-9-30-10-13)21(29)31-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,27,28)
• InChI Key： LAYCDWOWPZCQRB-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C(=O)O)C1COC1)(F)F

Computed Properties

• Exact Mass: 435.12935722g/mol
• Monoisotopic Mass: 435.12935722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino)-2-(oxetan-3-yl)acetic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino}-2-(oxetan-3-yl)acetic Acid (CAS No. 2580181-53-7)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino}-2-(oxetan-3-yl)acetic acid, identified by the CAS number 2580181-53-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, a trifluoroethylamino group, and an oxetane ring. The presence of these functional groups imparts unique chemical properties and biological activities, making it a subject of extensive research and development.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are widely recognized for their stability, fluorescence properties, and utility in various applications ranging from organic light-emitting diodes (OLEDs) to pharmaceuticals. In this context, the 9H-fluoren-9-yl moiety serves as a robust scaffold that enhances the compound's solubility and bioavailability while providing a platform for further functionalization. This aspect is particularly relevant in drug design, where structural rigidity and metabolic stability are critical factors.

The (methoxy)carbonyl group attached to the fluorene ring introduces a polar character to the molecule, facilitating interactions with biological targets. This group is often employed in peptide coupling reactions and as a protecting group for carboxylic acids. The incorporation of this moiety in 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino}-2-(oxetan-3-yl)acetic acid suggests potential applications in peptide synthesis and as an intermediate in the development of more complex biomolecules.

The trifluoroethylamino group is another key feature of this compound. Trifluoromethyl groups are frequently introduced into pharmaceuticals due to their ability to modulate metabolic pathways and enhance binding affinity to biological targets. The (2,2,2-trifluoroethyl)amino moiety in this compound likely contributes to its pharmacological activity by influencing its interactions with enzymes and receptors. This group's electron-withdrawing nature can also affect the overall reactivity and stability of the molecule.

The presence of an oxetane ring adds another layer of complexity to the molecular structure. Oxetanes are three-membered cyclic ethers that exhibit unique reactivity due to their strained ring system. This characteristic makes them valuable intermediates in organic synthesis, particularly in the development of drugs and agrochemicals. The oxetan-3-yl group in this compound could serve as a site for further functionalization or as a scaffold to improve pharmacokinetic properties such as bioavailability and tissue distribution.

From a synthetic perspective, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2,2,2-trifluoroethyl)amino}-2-(oxetan-3-yl)acetic acid represents a challenging yet rewarding target for organic chemists. The combination of multiple functional groups necessitates careful planning and execution during synthesis to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and ring-closing metathesis may be employed to construct the desired framework.

In recent years, there has been growing interest in developing novel therapeutic agents based on fluorinated compounds. The unique electronic properties of fluorine atoms can significantly influence the pharmacokinetic behavior of drugs, including their absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). The incorporation of trifluoromethyl groups has been shown to improve drug efficacy by enhancing binding affinity and reducing metabolic degradation. Given these advantages, compounds like CAS No. 2580181-53-7 are being explored for their potential applications in drug discovery.

Moreover, the structural complexity of this compound makes it an attractive candidate for studying structure-property relationships (SPR). By systematically modifying its functional groups or substituents, researchers can gain insights into how specific structural features influence biological activity. Such studies are crucial for rational drug design and can accelerate the development of next-generation therapeutics.

Current research in this area is focused on exploring the biological activities of fluorinated derivatives with diverse scaffolds. Preliminary studies suggest that compounds containing fluorene moieties may exhibit anti-inflammatory, anticancer, or antimicrobial properties. The oxetan-3-yl group, in particular, has been implicated in enhancing drug delivery systems due to its ability to undergo ring-opening reactions under physiological conditions.

The trifluoroethylamino group also plays a significant role in modulating biological activity. By influencing electronic distributions and steric hindrance around key pharmacophores, this moiety can enhance receptor binding affinity or alter metabolic pathways. These effects make fluorinated compounds valuable tools for studying drug-receptor interactions at a molecular level.

From an industrial standpoint, CAS No 2580181 -53 -7 represents an important intermediate in the synthesis of more complex pharmaceuticals. Its versatility allows for further derivatization into novel bioactive molecules with tailored properties. As synthetic methodologies continue to advance, pharmaceutical companies are increasingly investing in developing efficient routes for producing such high-value intermediates.

In conclusion, 2 - ( { [ ( 9 H - flu o re n e - 9 - y l ) m e t h o x y ] c arb o n y l } ( 2 , 2 , 2 - t r i f lu o r o e t h y l ) a m i n o } - 2 - ( o x e t a n - 3 - y l ) a c e t i c a c i d is a multifaceted compound with significant potential in pharmaceutical research and development . Its intricate structure , featuring fluorene , trifluoroethylamino , and oxetane moieties, makes it an exciting subject for further exploration . As our understanding of fluorinated compounds grows, it is likely that more derivatives like this will emerge as key players in next-generation therapeutics .